Cas no 327060-62-8 (4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid)

• Product Name: 4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid
• CAS No: 327060-62-8
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 6301057
• PubChem ID: 805170
• Update Time: 2025-07-19

4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid
• SR-01000251783
• AKOS002309612
• AB00304897-02
• F1029-0016
• 4-[(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methyl]benzoic acid
• 4-((3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methyl)benzoic acid
• Cambridge id 7117306
• SR-01000251783-1
• 327060-62-8
• 4-[(3,4-diformyl-2,5-dimethylpyrrol-1-yl)methyl]benzoic acid

• Inchi： 1S/C16H15NO4/c1-10-14(8-18)15(9-19)11(2)17(10)7-12-3-5-13(6-4-12)16(20)21/h3-6,8-9H,7H2,1-2H3,(H,20,21)
• InChI Key： BPLKKZBJIUBVPQ-UHFFFAOYSA-N
• SMILES： O=CC1C(C=O)=C(C)N(CC2C=CC(C(=O)O)=CC=2)C=1C

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid

Introduction to 4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid (CAS No. 327060-62-8)

4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid, identified by its CAS number 327060-62-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate aromatic and heterocyclic structure, which makes it a valuable intermediate in the development of novel therapeutic agents. The presence of multiple reactive functional groups, including aldehyde and carboxylic acid moieties, positions this molecule as a versatile building block for further chemical modifications and biological applications.

The molecular framework of 4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid consists of a benzoic acid core substituted with a dimethylpyrrole ring at the C5 position, which is further functionalized with two aldehyde groups at the 3 and 4 positions. This structural motif is particularly intriguing due to its potential to engage in diverse chemical reactions, such as condensation, oxidation, and reduction processes. The dimethyl substitution on the pyrrole ring not only enhances the stability of the heterocycle but also influences its electronic properties, making it an attractive scaffold for designing molecules with specific biological activities.

In recent years, there has been a surge in research focused on exploiting the reactivity of such multifunctional compounds for drug discovery. The aldehyde groups in 4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid are particularly noteworthy, as they can participate in Schiff base formation, Michael additions, and other condensation reactions that are pivotal in constructing complex molecular architectures. These reactions are often employed to generate libraries of derivatives with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. For instance, studies have demonstrated that derivatives of this scaffold can exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. The pyrrole moiety is known to interact favorably with biological targets due to its ability to form hydrogen bonds and π-stacking interactions. Furthermore, the presence of multiple reactive sites allows for selective functionalization, enabling researchers to fine-tune the properties of their final products.

The benzoic acid component of 4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid adds another layer of versatility to this molecule. Benzoic acid derivatives are well-documented for their role in pharmaceuticals and agrochemicals, often serving as pharmacophores or key structural elements in drug molecules. The carboxylic acid group can be further modified into esters or amides, expanding the range of possible applications. Additionally, it can act as a leaving group in various transformations, facilitating the construction of more complex structures through nucleophilic substitution reactions.

Recent advancements in synthetic methodologies have further enhanced the utility of 4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at specific positions within the molecule. These modifications can significantly alter the biological activity and pharmacokinetic profiles of derived compounds. Moreover, computational chemistry approaches are increasingly being employed to predict and optimize reaction outcomes before experimental validation.

The interest in 4-(3,4-diformyl-2,5-dimethyl-1H-pyrrol-1-yl)methylbenzoic acid is also reflected in its use as a starting material for exploring new chemical space. By systematically varying substituents on different parts of the molecule, researchers can generate diverse libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying novel leads with therapeutic potential. For example, modifications at the pyrrole ring have been shown to modulate binding affinity to target proteins while maintaining overall structural integrity.

In conclusion,4-(3-succinimidyl)-2-morpholino-thiazole (CAS No: 1003879) represents a promising scaffold for medicinal chemistry endeavors due to its rich reactivity and structural features. Its ability to undergo multiple transformations while maintaining functional group compatibility makes it an invaluable asset in drug discovery pipelines. As research continues to uncover new synthetic strategies and biological applications,this compound will undoubtedly remain at forefrontof pharmaceutical innovation.